Cas no 898783-02-3 ((4-bromo-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (4-bromo-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898783-02-3
• MF: C₁₈H₁₇BrFNOS
• MW: 394.301086187363
• MDL: MFCD03841757
• CID: 1945508
• PubChem ID: 24724532
• Update Time: 2025-04-21

(4-bromo-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 4-BROMO-2-FLUORO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• CTK5G6048
• AG-H-66277
• KB-189722
• AKOS016020248
• (4-Bromo-2-fluorophenyl)[4-(4-thiomorpholinylmethyl)phenyl]methanone
• 4-bromo-2-fluoro-4'-thiomorpholinomethyl benzophenone
• MFCD03841757
• 898783-02-3
• (4-Bromo-2-fluorophenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• DTXSID70642931

• MDL： MFCD03841757
• Inchi： 1S/C18H17BrFNOS/c19-15-5-6-16(17(20)11-15)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： HWQZUIOMSMUZRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C1C=CC(=CC=1)CN1CCSCC1)=O

Computed Properties

• Exact Mass: 393.02000
• Monoisotopic Mass: 393.01983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.30590